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Compound of Interest

Compound Name: Xanthoxylin

Cat. No.: B115216 Get Quote

Xanthoxylin: Core Identification for Researchers
For immediate reference, the key identifiers for Xanthoxylin are:

CAS Number: 90-24-4[1][2][3][4][5][6]

Molecular Formula: C10H12O4[1][2][3][4][5][6][7]

This document serves as a technical guide for researchers, scientists, and drug development

professionals, providing in-depth information on the identification and characterization of

Xanthoxylin.

Physicochemical and Structural Data
A summary of essential physicochemical and structural data for Xanthoxylin is presented in

Table 1. This data is crucial for its identification and characterization in a laboratory setting.
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Property Value Source

Molecular Weight 196.20 g/mol [2][3][5][6]

IUPAC Name
1-(2-hydroxy-4,6-

dimethoxyphenyl)ethanone
[5]

Synonyms

2'-Hydroxy-4',6'-

dimethoxyacetophenone,

Brevifolin

[3][4]

Melting Point 80-84 °C [2]

Boiling Point 355.1 ± 37.0 °C at 760 mmHg [2]

Density 1.2 ± 0.1 g/cm³ [2]

Appearance White to pale yellow solid [1]

Solubility

Soluble in organic solvents like

ethanol and chloroform; limited

solubility in water.

[1]

Spectroscopic Data for Identification
Spectroscopic methods are fundamental for the structural elucidation and confirmation of

Xanthoxylin. Key spectral data are available from various sources and are summarized below.

Table 2: Spectroscopic Data for Xanthoxylin Identification
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Spectroscopic Technique Key Data and Resources

Mass Spectrometry (MS)

Mass spectral data, including electron ionization

(EI), is available in the NIST WebBook.[4][8] The

PubChem database also provides access to

GC-MS, MS-MS, and LC-MS data.[9]

Infrared (IR) Spectroscopy
IR spectrum data can be accessed through the

NIST WebBook.[4][8]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

13C NMR spectra are available in the PubChem

database.[9]

UV-Visible Spectroscopy
UV-VIS spectral data can be found in spectral

databases.[9]

Gas Chromatography (GC)
Gas chromatography data is available in the

NIST WebBook.[4][10]

Experimental Protocols for Isolation and
Identification
The isolation and identification of Xanthoxylin from natural sources, such as plants from the

Zanthoxylum genus, involve a series of standard phytochemical procedures.[1][2]

General Extraction and Isolation Workflow
A typical workflow for the extraction and isolation of Xanthoxylin from plant material is outlined

below. This process involves solvent extraction followed by chromatographic purification.
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Caption: General workflow for the extraction and isolation of Xanthoxylin.

Detailed Methodologies
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1. Extraction: A common method for extracting Xanthoxylin is the normal soaking extraction

(NSE) method.[11] Dried and powdered plant material is macerated with a suitable organic

solvent, such as methanol or ethanol, at room temperature for an extended period. This

process is often repeated multiple times to ensure exhaustive extraction.

2. Concentration: The resulting crude extract is then concentrated under reduced pressure

using a rotary evaporator at a controlled temperature (e.g., 40°C) to remove the bulk of the

solvent.[11]

3. Purification: Purification of Xanthoxylin from the concentrated crude extract is typically

achieved through chromatographic techniques.[11]

Vacuum Liquid Chromatography (VLC) or Column Chromatography: The crude extract is

subjected to VLC or column chromatography over a stationary phase like silica gel. A

gradient elution system with a mixture of non-polar and polar solvents (e.g., hexane and

ethyl acetate) is employed to separate the compounds based on their polarity.

Thin Layer Chromatography (TLC): TLC is used to monitor the separation process and

identify the fractions containing Xanthoxylin.[11] The TLC plates are visualized under UV

light or by using a suitable staining reagent.

4. Structure Elucidation: The structure of the isolated pure compound is then confirmed using

the spectroscopic methods detailed in Table 2 (MS, NMR, IR, etc.).

Signaling Pathways and Biological Activities
Xanthoxylin has been reported to exhibit a range of biological activities, including antifungal

and antispasmodic effects.[2] It has also been shown to induce apoptosis in cancer cells

through the activation of caspase-mediated pathways.[12]
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Caption: Simplified caspase-mediated apoptosis pathway induced by Xanthoxylin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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